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Compound of Interest

Compound Name: Sodium rhodizonate

Cat. No.: B147456 Get Quote

For researchers, scientists, and professionals in drug development, the rapid and accurate

detection of lead is crucial for safety, quality control, and environmental monitoring. While

instrumental methods offer high precision, chemical spot tests provide a valuable alternative for

preliminary screening due to their portability, speed, and cost-effectiveness. This guide offers

an objective comparison of three common chemical spot tests for lead detection: the Sodium
Rhodizonate test, the Sodium Sulfide test, and the Dithizone test, supported by experimental

data and detailed protocols.

Performance Comparison of Lead Spot Tests
The selection of an appropriate spot test depends on factors such as the required sensitivity,

the sample matrix, and the potential for interfering ions. The following table summarizes the key

quantitative performance characteristics of the three methods.
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Feature
Sodium
Rhodizonate Test

Sodium Sulfide
Test

Dithizone Test

Principle

Forms a red-violet

lead rhodizonate

complex in a slightly

acidic medium.[1][2]

Forms a black or gray

precipitate of lead

sulfide (PbS).[3][4]

Forms a cherry-red

lead dithizonate

complex that is

extractable into an

organic solvent.[5][6]

[7]

Positive Result
Pink to red-violet

color.[1][2]

Gray to black color.[3]

[4]

Cherry-red color in the

organic layer.[5][7]

Detection Limit

Can indicate lead in

paint as low as 600

ppm (0.06% by

weight).[8]

Commercial swabs

can detect lead down

to 500 parts per

million.[2]

Reliably detects lead

at concentrations

greater than 5,000

ppm (0.5% by weight).

[8]

Can detect microgram

quantities of lead.[7] A

detection limit of

0.00596 ppm has

been reported in

cosmetic samples

using UV-Vis

spectrophotometry

with dithizone.[9]

Interferences

Barium and strontium

can produce a similar

color, but this can be

eliminated by a

confirmation step with

hydrochloric acid.[1]

Iron can also produce

a black precipitate,

making the test

impractical for use on

steel surfaces.[8]

Bismuth, stannous tin,

and monovalent

thallium can form

colored complexes

with dithizone. Their

interference can be

minimized by

adjusting the pH to

10-11.5 and through

preliminary digestion

to oxidize tin and

thallium.[7]

Advantages High sensitivity and

specificity when the

confirmation step is

used.[1] Commercially

Simple, rapid, and

gives an

instantaneous result.

Very sensitive and

specific for lead when

interferences are

controlled.[7] Can be

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://www.detectlead.com/post/chemicalleadtesting
https://www.corrosionpedia.com/definition/5933/sodium-sulfide-spot-test
https://www.paint-inspector.com/wiki/sodium-sulfide-spot-test-1234/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2022/10/limit-test-of-lead.pdf
https://www.web-formulas.com/Formulas_of_Chemistry/Limit_Test_of_Lead.aspx
https://www.nemi.gov/methods/method_summary/7396/
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://www.detectlead.com/post/chemicalleadtesting
https://www.corrosionpedia.com/definition/5933/sodium-sulfide-spot-test
https://www.paint-inspector.com/wiki/sodium-sulfide-spot-test-1234/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2022/10/limit-test-of-lead.pdf
https://www.nemi.gov/methods/method_summary/7396/
https://kta.com/determining-presence-of-lead/
https://www.detectlead.com/post/chemicalleadtesting
https://kta.com/determining-presence-of-lead/
https://www.nemi.gov/methods/method_summary/7396/
https://www.atlantis-press.com/article/125941099.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://kta.com/determining-presence-of-lead/
https://www.nemi.gov/methods/method_summary/7396/
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/sodium-rhodizonate-test
https://www.nemi.gov/methods/method_summary/7396/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available in easy-to-

use swab formats.[8]

used for quantitative

analysis when

coupled with

spectrophotometry.[9]

Disadvantages

The reagent solution

can be unstable.[10]

False negatives can

occur with certain lead

pigments like lead

chromate if the

reaction time is

insufficient.[8]

Can produce false

positives in the

presence of iron.[8]

The reagent has a

strong, unpleasant

odor.[2]

The procedure is

more complex, often

involving solvent

extraction.[5][7]

Dithizone solutions

are sensitive to light

and oxidation.

Experimental Protocols
Detailed methodologies are essential for reproducible and reliable results. Below are the

experimental protocols for each of the discussed spot tests.

Sodium Rhodizonate Test
This test is a chemically specific chromophoric test for the presence of lead in any form.[1]

Materials:

Saturated solution of sodium rhodizonate in distilled or deionized water.

Buffer solution (pH 2.8) consisting of sodium bitartrate and tartaric acid in distilled or

deionized water.[1]

5% Hydrochloric acid (HCl) solution.[10]

Spray bottles.

Filter paper or cotton swabs.[11]

Procedure:
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Place the sample or a piece of filter paper rubbed against the surface to be tested on a

clean, uncontaminated surface.[1][11]

Spray the test area with the saturated solution of sodium rhodizonate.[1]

Spray the same area with the buffer solution. A pink color may indicate the presence of lead

or other heavy metals.[1]

To confirm the presence of lead, spray the same area with the 5% hydrochloric acid solution.

[1]

Observation: If the pink color transitions to a blue-violet, the presence of lead is confirmed.[1]

The fading of the blue-violet complex can be minimized by gently warming the test area with

a hairdryer to remove excess HCl.[10]

Sodium Sulfide Test
This is a qualitative test that relies on the reaction between lead ions and sulfide ions to form

black lead sulfide.[4]

Materials:

1/2% sodium sulfide (Na₂S) solution in distilled water (2.55 grams of reagent grade sodium

sulfide dissolved in 110 ml of distilled water).

Cotton balls or swabs.

Spray bottle.

Vinegar (4% acetic acid).

Procedure:

Clean the surface to be tested.

Direct Method: Apply the sodium sulfide solution directly to the surface using a spray bottle

or a cotton swab.
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Indirect Method: Wipe the surface with a cotton ball soaked in vinegar. Then, spray the

sodium sulfide solution directly onto the wipe.

Observation: An instantaneous brown-to-black color indicates the presence of lead.[12] The

intensity of the color is proportional to the amount of lead present.

Dithizone Test
This method is highly sensitive and can be adapted for quantitative analysis. It is based on the

formation of a colored complex between lead and dithizone.[6]

Materials:

Dithizone solution in chloroform (e.g., 0.001%).[9]

Ammoniacal citrate-cyanide reducing solution.[7]

Ammonia solution.[6]

Separating funnel.[5]

Standard lead solution for comparison.[5]

Procedure:

An acidified sample containing the suspected lead is placed in a separating funnel.[7]

Add the ammoniacal citrate-cyanide reducing solution to complex interfering metals.[7]

Make the solution alkaline by adding ammonia solution to a pH of 8.5 to 9.5, or 10 to 11.5 to

further reduce interferences.[7]

Add the dithizone-chloroform solution and shake vigorously to extract the lead-dithizonate

complex into the organic phase.[7]

Observation: A cherry-red color in the chloroform layer indicates the presence of lead.[7] The

intensity of the color can be compared to that produced by a standard lead solution to

estimate the concentration.[5]
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Experimental Workflow and Signaling Pathways
To visualize the logical flow of a typical chemical spot test for lead, the following diagram

illustrates the key steps from sample preparation to result interpretation.

Sample Preparation Chemical Reaction

Result Analysis

Start: 
Obtain Sample

Surface Scraping/
Wiping/Leaching

Apply Chemical
Reagent

Observe for
Color Change

Positive Result
(Color Change)

Color
Change

Negative Result
(No Change)

No Color
Change

Confirmation Step
(if applicable) End: Lead

Detected

End: Lead Not
Detected

Positive

Click to download full resolution via product page

Caption: General workflow for chemical spot testing for lead.

The underlying principle of these colorimetric tests is the formation of a colored complex. The

following diagram illustrates the simplified signaling pathway for the sodium rhodizonate test.
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Caption: Reaction pathway for the sodium rhodizonate lead test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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